Bleomycin A5 HCl
Overview
Description
Synthesis Analysis
The solid-phase synthesis of Bleomycin A5 and its analogues, incorporating different monosaccharide moieties, has been an important advancement in the mechanistic studies of this compound. This synthesis approach facilitates the exploration of the role of the carbohydrate moiety during RNA cleavage events and contributes to the ongoing studies aiming to enhance the compound's antitumor efficacy while minimizing its toxicity (Thomas et al., 2002).
Molecular Structure Analysis
Bleomycin A5's structure, particularly its copper(II) complexes, has been studied to create air-stable ligands for its Cu(I) and Fe(II) complexes. The synthesis of new bleomycin analogues and the analysis of their copper(II) complexes provide insights into the compound's stability and reactivity, which are essential for its antitumor activity. These structural studies are foundational for developing bleomycin analogues with altered properties for better therapeutic outcomes (Kurosaki et al., 1999).
Chemical Reactions and Properties
The chemical reactivity of Bleomycin A5, especially its ability to mediate DNA and RNA cleavage, is central to its antitumor activity. Studies have shown that Bleomycin A5 can cause mitochondrial-mediated apoptosis in tumor cells by regulating mitochondrial dynamics. This involves the alteration of dynamin-related protein 1 (Drp1), highlighting the compound's impact on cellular mechanisms beyond its genotoxic effects. Understanding these chemical reactions and properties is crucial for harnessing Bleomycin A5's therapeutic potential while mitigating its adverse effects (Wu et al., 2020).
Physical Properties Analysis
Although specific studies on the physical properties of Bleomycin A5 HCl such as solubility, melting point, and stability under various conditions were not directly identified, these properties are fundamental for the compound's formulation and delivery in clinical settings. The physical properties are influenced by the compound's molecular structure and are critical for its efficacy and safety as a therapeutic agent.
Chemical Properties Analysis
The chemical properties of Bleomycin A5, including its interaction with DNA and RNA, cofactor requirements for activity, and ability to induce oxidative damage, are integral to its function as an antitumor agent. The compound's specificity for cleaving DNA and RNA at certain sequences, along with its dependence on metal ions and oxygen for activity, underlines the complex nature of its antitumor mechanism. These properties are the basis for ongoing research aimed at improving the therapeutic profile of Bleomycin A5 (Chen & Stubbe, 2005).
Scientific Research Applications
Cancer Research
- Summary of Application : Bleomycin A5 HCl is used in cancer research due to its ability to bind DNA and induce DNA cleavage and strand breaks . It’s clinically used to treat various cancers including lymphomas, squamous cell carcinomas, and testicular cancer .
- Methods of Application : In cancer research, Bleomycin A5 HCl is often used in combination with other antineoplastic agents to treat various types of cancers . The specific methods of application can vary depending on the type of cancer being treated.
- Results or Outcomes : The results of using Bleomycin A5 HCl in cancer research have shown that it can inhibit proliferation and decrease tumor size in cellular and animal models of hemangioma .
Treatment of Vascular Malformations
- Summary of Application : Bleomycin A5 HCl has been used as a treatment for vascular malformations like hepatic venous malformation (HVM) and others .
- Methods of Application : One method of application is percutaneous sclerotherapy, where Bleomycin A5 HCl is mixed with distilled water and lipiodol and then slowly injected under fluoroscopy over a period of 20–30 seconds .
- Results or Outcomes : The results have shown positive outcomes with reduction in the size and improvement in symptoms with no major complication .
DNA Cleavage
- Summary of Application : Bleomycin A5 HCl is used in research for its ability to induce DNA cleavage and strand breaks .
- Results or Outcomes : The results have shown that Bleomycin A5 HCl can effectively induce DNA cleavage and strand breaks .
Cell Cycle Arrest and Apoptosis
- Summary of Application : Bleomycin A5 HCl is used in research for its ability to induce cell cycle arrest and apoptosis .
- Results or Outcomes : The results have shown that Bleomycin A5 HCl can effectively induce cell cycle arrest and apoptosis .
Treatment of Skin Cancer
- Summary of Application : Bleomycin A5 HCl has been used in the treatment of skin cancer .
- Results or Outcomes : The results have shown positive outcomes with reduction in the size and improvement in symptoms .
Treatment of Lung Cancer
- Summary of Application : Bleomycin A5 HCl has been used in the treatment of lung cancer .
- Results or Outcomes : The results have shown positive outcomes with reduction in the size and improvement in symptoms .
Treatment of Malignant Pleural Effusion
- Summary of Application : Bleomycin A5 HCl has been used in the treatment of malignant pleural effusion .
- Results or Outcomes : The results have shown positive outcomes with reduction in the size and improvement in symptoms .
Treatment of Non-Hodgkin’s Lymphoma
Safety And Hazards
Future Directions
Due to the current critical shortage of Bleomycin Sulfate for Injection, USP, 15 units and 30 units per vial in the United States (U.S.) market, Amneal Biosciences is coordinating with the U.S. Food and Drug Administration (FDA) to increase the availability of Bleomycin Sulfate for Injection, USP, 15 units per vial .
properties
IUPAC Name |
[2-[2-[2-[[6-amino-2-[3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl]-5-methylpyrimidine-4-carbonyl]amino]-3-[[5-[[1-[2-[4-[4-[3-(4-aminobutylamino)propylcarbamoyl]-1,3-thiazol-2-yl]-1,3-thiazol-2-yl]ethylamino]-3-hydroxy-1-oxobutan-2-yl]amino]-3-hydroxy-4-methyl-5-oxopentan-2-yl]amino]-1-(1H-imidazol-5-yl)-3-oxopropoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl] carbamate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C57H89N19O21S2.ClH/c1-22-35(73-48(76-46(22)61)27(14-33(60)80)68-15-26(59)47(62)86)52(90)75-37(43(28-16-65-21-69-28)95-56-45(41(84)39(82)31(17-77)94-56)96-55-42(85)44(97-57(63)92)40(83)32(18-78)93-55)53(91)70-24(3)38(81)23(2)49(87)74-36(25(4)79)51(89)67-13-8-34-71-30(20-98-34)54-72-29(19-99-54)50(88)66-12-7-11-64-10-6-5-9-58;/h16,19-21,23-27,31-32,36-45,55-56,64,68,77-79,81-85H,5-15,17-18,58-59H2,1-4H3,(H2,60,80)(H2,62,86)(H2,63,92)(H,65,69)(H,66,88)(H,67,89)(H,70,91)(H,74,87)(H,75,90)(H2,61,73,76);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRVKJXFKQWUKCB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1N)C(CC(=O)N)NCC(C(=O)N)N)C(=O)NC(C(C2=CN=CN2)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)OC(=O)N)O)C(=O)NC(C)C(C(C)C(=O)NC(C(C)O)C(=O)NCCC5=NC(=CS5)C6=NC(=CS6)C(=O)NCCCNCCCCN)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C57H90ClN19O21S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
11116-32-8 (Parent) | |
Record name | Bleomycin A5 hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055658474 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
1477.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bleomycin A5 hydrochloride | |
CAS RN |
55658-47-4 | |
Record name | Bleomycin A5 hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055658474 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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